Danthron

• CAS No.: 117-10-2
• Product Name: Danthron
• Molecular Formula: C14H8O4
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 1,8-dihydroxyanthracene-9,10-dione
• Standard InChI: InChI=1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6,15-16H
• Standard InChIKey: QBPFLULOKWLNNW-UHFFFAOYSA-N
• SMILES: O=C(C1=C2C(O)=CC=C1)C3=CC=CC(O)=C3C2=O
• Canonical SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=CC=C3O
• Appearance: Solid powder
• Boiling Point: Sublimes (NTP, 1992); Sublimes
• Colorform: Red or red-yellow needles or leaves (from alcohol); Orange needles from alcohol; Orange powder or reddish-brown needles
• Melting Point: 379 °F (NTP, 1992); 193 °C; 193.0 °C; 193°C
• Physical Description: Danthron is an orange crystalline powder. Almost odorless and tasteless. (NTP, 1992); Solid
• Description: Danthron is a reddish, synthetic anthraquinone derivative. Danthron has been widely used as a laxative, but is no longer used to treat constipation and is currently used as an antioxidant in synthetic lubricants, in the synthesis of experimental antitumor agents, as a fungicide and as an intermediate for making dyes. This substance is a suspected mutagen and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05); Danthron is an orange crystalline powder. Almost odorless and tasteless. (NTP, 1992); Dantron, also known as chrysazin or dorbane, belongs to the class of organic compounds known as anthraquinones. These are organic compounds containing either anthracene-9, 10-quinone, 1, 4-anthraquinone, or 1, 2-anthraquinone. Dantron exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dantron is primarily located in the membrane (predicted from logP). Dantron can be converted into aloe emodin and chrysophanol. Outside of the human body, dantron can be found in green vegetables. This makes dantron a potential biomarker for the consumption of this food product.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); Insoluble in water; slightly soluble in ethanol, diethyl ether; soluble in acetone, acetic acid, alkali; Almost insoluble in water (6.5X10-6 mols/L at 25 °C), in alcohol (1:2000). Moderately soluble in ether (1:500), in chloroform; soluble in 10 parts hot glacial acetic acid. Very slightly soluble in aqueous solutions of alkali hydroxides: about 0.8 g dissolves in 100 ml 0.5N NaOH.
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,8-dihydroxy-9,10-anthraquinone; 1,8-dihydroxyanthraquinone; chrysazin; Danthane; danthron; danthrone; Dorbanex; Duolax
• Vapor Density: 8.3 (NTP, 1992) (Relative to Air); 8.3 (Air = 1)
• Vapor Pressure: 8.6X10-10 mm Hg at 25 °C (est)
• Reference: 1: Candy B, Jones L, Larkin PJ, Vickerstaff V, Tookman A, Stone P. Laxatives for the management of constipation in people receiving palliative care. Cochrane Database Syst Rev. 2015 May 13;(5):CD003448. doi: 10.1002/14651858.CD003448.pub4. Review. PubMed PMID: 25967924.; 2: Candy B, Jones L, Goodman ML, Drake R, Tookman A. Laxatives or methylnaltrexone for the management of constipation in palliative care patients. Cochrane Database Syst Rev. 2011 Jan 19;(1):CD003448. doi: 10.1002/14651858.CD003448.pub3. Review. Update in: Cochrane Database Syst Rev. 2015;5:CD003448. PubMed PMID: 21249653.; 3: Miles CL, Fellowes D, Goodman ML, Wilkinson S. Laxatives for the management of constipation in palliative care patients. Cochrane Database Syst Rev. 2006 Oct 18;(4):CD003448. Review. Update in: Cochrane Database Syst Rev. 2011;(1):CD003448. PubMed PMID: 17054172.; 4: Xing JH, Soffer EE. Adverse effects of laxatives. Dis Colon Rectum. 2001 Aug;44(8):1201-9. Review. PubMed PMID: 11535863.; 5: Müller L, Kasper P. OTC pharmaceuticals and genotoxicity testing: the paracetamol, anthraquinone, and griseofulvin cases. Arch Toxicol Suppl. 1995;17:312-25. Review. PubMed PMID: 7786168.; 6: Gattuso JM, Kamm MA. Adverse effects of drugs used in the management of constipation and diarrhoea. Drug Saf. 1994 Jan;10(1):47-65. Review. PubMed PMID: 8136086.; 7: Dantron (chrysazin; 1,8-dihydroxyanthraquinone). IARC Monogr Eval Carcinog Risks Hum. 1990;50:265-75. Review. Erratum in: IARC Monogr Eval Carcinog Risks Hum 1994;59:257. PubMed PMID: 2292802.; 8: Laxatives: replacing danthron. Drug Ther Bull. 1988 Jul 11;26(14):53-6. Review. PubMed PMID: 3042346.
• PubChem Compound: 2950
• Last Modified: Nov 11 2021